Cas no 85366-46-7 ([3-(1,3-dioxolan-2-yl)phenyl]-phenylmethanone)

[3-(1,3-dioxolan-2-yl)phenyl]-phenylmethanone structure
85366-46-7 structure
Product Name:[3-(1,3-dioxolan-2-yl)phenyl]-phenylmethanone
CAS No:85366-46-7
MF:C16H14O3
MW:254.280564785004
MDL:MFCD02260438
CID:1836757
PubChem ID:10515088
Update Time:2025-04-21

[3-(1,3-dioxolan-2-yl)phenyl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • [3-(1,3-dioxolan-2-yl)phenyl]-phenylmethanone
    • 2-(3-benzoylphenyl)-1,3-dioxolane
    • AG-H-43270
    • 3-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
    • KB-176822
    • CTK5F4799
    • SureCN2539492
    • 85366-46-7
    • AKOS016022086
    • DTXSID50441141
    • [3-(1,3-Dioxolan-2-yl)phenyl]phenylmethanone
    • (3-[1,3]Dioxolan-2-ylphenyl)phenylmethanone
    • DB-131261
    • SCHEMBL2539492
    • MFCD02260438
    • NZPRGYBCSLSUOM-UHFFFAOYSA-N
    • MDL: MFCD02260438
    • Inchi: 1S/C16H14O3/c17-15(12-5-2-1-3-6-12)13-7-4-8-14(11-13)16-18-9-10-19-16/h1-8,11,16H,9-10H2
    • InChI Key: NZPRGYBCSLSUOM-UHFFFAOYSA-N
    • SMILES: O1CCOC1C1C=CC=C(C(C2C=CC=CC=2)=O)C=1

Computed Properties

  • Exact Mass: 254.094294304g/mol
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.193
  • Boiling Point: 409.674°C at 760 mmHg
  • Flash Point: 193.235°C
  • Refractive Index: 1.584

[3-(1,3-dioxolan-2-yl)phenyl]-phenylmethanone Pricemore >>

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